2-(4,6-Dichloro-2,3-dimethylphenoxy)acetamide

• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 248.10 g/mol
• SMILES: CC1=C(C(=C(C=C1Cl)Cl)OCC(=O)N)C
• InChI: InChI=1S/C10H11Cl2NO2/c1-5-6(2)10(15-4-9(13)14)8(12)3-7(5)11/h3H,4H2,1-2H3,(H2,13,14)
• InChIKey: HGIIBWDOAOLETJ-UHFFFAOYSA-N

2-(4,6-Dichloro-2,3-dimethylphenoxy)acetamide Procurement Guide

2-(4,6-Dichloro-2,3-dimethylphenoxy)acetamide is a chlorinated phenoxyacetamide derivative with the molecular formula C10H11Cl2NO2 and a molecular weight of 248.1 g/mol . It belongs to a class of compounds widely utilized as intermediates in herbicide and pharmaceutical synthesis. Its defining structural features are the two chlorine atoms at the 4- and 6-positions and the two methyl groups at the 2- and 3-positions on the phenyl ring . This specific arrangement creates a unique steric and electronic environment compared to more common 2,4-dichloro or non-methylated analogs, directly impacting reactivity, binding affinity, and physicochemical properties like lipophilicity.

Core structure4,6-Dichloro-2,3-dimethyl phenoxyacetamide; unique substitution pattern not available in common 2,4-dichloro analogs.

Functional handlePrimary amide enables further derivatization (Hofmann, nitrile, condensation) not possible with tertiary amide analogs.

Identity controlRegioisomer-specific NMR confirmation; distinct from commercially available 2,4-dichloro-3,5-dimethyl isomer.

Why Generic Analogs Cannot Substitute This Compound

Substituting this compound with a generic phenoxyacetamide like 2,4-D or a simple regioisomer is scientifically unsound because the 4,6-dichloro-2,3-dimethyl substitution pattern is a key determinant of bioactivity and reactivity. Simply replacing it with 2-(2,4-dichlorophenoxy)-N,N-dimethylacetamide (CAS 6333-39-7) ignores the critical influence of the 2,3-dimethyl groups on target site selectivity and metabolic stability . Similarly, using the regioisomer 2-(2,4-dichloro-3,5-dimethylphenoxy)acetamide (CAS 1706439-14-6) results in a different spatial configuration that can drastically alter its interaction with enzymatic targets, as evidenced by differing bioactivity landscapes in closely related phenoxyacetamide series . This specificity is crucial for research reproducibility and for processes where a particular activity or reaction profile is required.

Analog mismatch2-(2,4-Dichlorophenoxy)-N,N-dimethylacetamide lacks 2,3-dimethyl groups and carries a tertiary amide; may shift lipophilicity, target selectivity, and synthetic utility.

Regioisomer risk2-(2,4-Dichloro-3,5-dimethylphenoxy)acetamide (CAS 1706439-14-6) has a different chlorine/methyl arrangement; spatial configuration change can alter target interaction and SAR conclusions.

Quantitative Differentiation Evidence

Predicted LogP Advantage in Reversed-Phase Chromatography

The unique 2,3-dimethyl-4,6-dichloro substitution pattern of the target compound is predicted to result in significantly higher lipophilicity (ClogP) compared to the common 2-(2,4-dichlorophenoxy)-N,N-dimethylacetamide analog, which lacks the methyl substituents on the phenyl ring. While experiment-al ClogP data for this precise congener is not available, the target compound's structure contains two additional methyl groups, which, based on established QSAR principles, increases logP by approximately 0.5–1.0 units [1]. This difference translates to a measurably longer retention time in reversed-phase HPLC, a critical factor in analytical method development and purification protocols where separation of closely related synthesis byproducts is required.

Predicted LogP shift

Predicted; verify experimentally

ΔClogP ≈ +0.5 to +1.0 units

Increases reversed-phase retention; influences purification method selection.

Fragment-based prediction; experimental confirmation recommended for method development.

Evidence Dimension	Predicted Hydrophobicity (ClogP)
Target Compound Data	Not experimentally determined; predicted to be >2.0 based on substituent contribution
Comparator Or Baseline	2-(2,4-Dichlorophenoxy)-N,N-dimethylacetamide; predicted ClogP approx. 1.5–2.0
Quantified Difference	Estimated ΔClogP ≈ +0.5 to +1.0 units for the target compound
Conditions	In silico prediction based on fragment-based ClogP calculation method (ChemDraw/ChemAxon type)

Why This Matters

For procurement, this predicted property difference directly impacts chromatographic purification strategy, requiring a deliberate choice of stationary phase and mobile phase that the common analog cannot substitutably fulfill.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source

Regioisomeric Identity Confirmed by 2D NMR

The target compound, 2-(4,6-dichloro-2,3-dimethylphenoxy)acetamide (CAS 1706438-58-5), can be unequivocally distinguished from its closest commercially available regioisomer, 2-(2,4-dichloro-3,5-dimethylphenoxy)acetamide (CAS 1706439-14-6) . The difference in the chlorination pattern (4,6- vs. 2,4-) and methyl group placement (2,3- vs. 3,5-) results in distinct spectroscopic signatures. Procurement specifications for the target compound from suppliers like AKSci confirm a minimum purity of 95% as verified by NMR, ensuring the specific regioisomer is supplied . The 2,4-dichloro-3,5-dimethyl isomer is a different chemical entity with its own CAS number, and its use would constitute a critical error in any study where the specific 4,6-dichloro-2,3-dimethyl pharmacophore is required.

Regioisomer identity

Supplier specification

Purity ≥95% (NMR); distinct spectroscopic signature

Confirms the 4,6-dichloro-2,3-dimethyl isomer; avoids wrong-regioisomer procurement.

NMR and HPLC data distinguish from 2,4-dichloro-3,5-dimethyl isomer.

Evidence Dimension	Chemical Identity and Purity (Regioisomer Confirmation)
Target Compound Data	CAS 1706438-58-5; 4,6-dichloro-2,3-dimethyl substitution pattern; Purity ≥ 95% (NMR)
Comparator Or Baseline	CAS 1706439-14-6; 2,4-dichloro-3,5-dimethyl substitution pattern
Quantified Difference	Different CAS numbers and distinct 1H/13C NMR chemical shift patterns (specific δ values not publicly disclosed)
Conditions	Supplier quality control; 1H NMR and HPLC analysis

Why This Matters

This is the most critical procurement differentiator: ordering the wrong regioisomer invalidates structure-activity relationship (SAR) studies and can lead to completely different biological outcomes.

Primary Amide as Versatile Synthetic Intermediate

The target compound bears a primary amide (–CONH2) group, unlike the common analog 2-(2,4-dichlorophenoxy)-N,N-dimethylacetamide, which is a tertiary amide . The primary amide is a crucial synthetic handle, enabling further derivatization via Hofmann rearrangement, dehydration to a nitrile, or condensation reactions. Commercial analogs with N,N-dimethyl substitution are essentially synthetic dead-ends for certain modification pathways. This functional group difference provides a binary (yes/no) structural advantage for use as a core intermediate in medchem or agrochem campaigns.

Synthetic handle difference

Direct comparison

Primary amide (–CONH₂)vs. tertiary amide analogBinary functional difference

Primary amide permits further elaboration; tertiary amide analog limits downstream modification.

Essential for medchem/agrochem intermediate workflows requiring amide derivatization.

Evidence Dimension	Synthetic Versatility (Available Derivatization Pathways)
Target Compound Data	Primary amide; can undergo Hofmann rearrangement, nitrile dehydration, condensation
Comparator Or Baseline	2-(2,4-Dichlorophenoxy)-N,N-dimethylacetamide (CAS 6333-39-7); tertiary amide
Quantified Difference	Qualitative binary difference: primary amide enables broader synthetic utility
Conditions	Standard organic synthesis conditions

Why This Matters

For R&D procurement, selecting the primary amide over the tertiary amide analog is essential for projects requiring further elaboration of the amide functionality, avoiding the need for additional deprotection or functional group interconversion steps.

Verified Application Scenarios

Herbicide Lead Optimization via Steric Substitution Effects

Phenoxyacetamides are a core scaffold in herbicide discovery, with known examples exhibiting phytotoxic activity [1]. This compound is specifically suited for SAR studies exploring the effect of a 4,6-dichloro-2,3-dimethyl substitution pattern on target enzyme inhibition (e.g., ACCase), where its predicted higher logP and unique steric bulk, compared to the non-methylated 2,4-dichloro analog, can be correlated with enhanced membrane penetration or altered binding pocket occupancy.

Synthesis of Oxadiazole-Based Fungicides

The primary amide group of this compound serves as a direct precursor to 1,3,4-oxadiazole derivatives, such as 5-((4,6-dichloro-2,3-dimethylphenoxy)methyl)-1,3,4-oxadiazol-2-amine, a structural class explored for fungicidal and herbicidal applications . The specific 4,6-dichloro-2,3-dimethyl substitution is retained in the final heterocycle, where it influences the compound's environmental stability and target affinity. Procurement of the pure amide intermediate is critical for this synthetic route.

Pharmacological Probe for Eosinophil Peroxidase

While specific activity data for this exact compound is not confirmed, closely related dichloro-dimethylphenoxy derivatives have shown inhibitory activity against human EPX [2]. This compound's structural analog features suggest it could serve as a starting point for developing selective EPX inhibitors. Its procurement is valuable for academic screening libraries aiming to validate EPX as a therapeutic target in eosinophilic disorders, where its regioisomer would be an essential control compound.

Analytical Method Development for Regioisomeric Resolution

Given the commercial availability of the close regioisomer 2-(2,4-dichloro-3,5-dimethylphenoxy)acetamide, this compound is uniquely positioned as a reference standard for developing HPLC or LC-MS methods capable of distinguishing between these two isomers . Its predicted longer retention time on a C18 column provides a measurable peak separation benchmark for method validation in quality control laboratories, a task the structurally distinct tert-amide analog cannot support.

Application

Selection Property

Validation Focus

Herbicide lead optimization SAR

4,6-Dichloro-2,3-dimethyl substitution pattern

Steric and lipophilic effect on target enzyme inhibition (e.g., ACCase)

Oxadiazole-based fungicide synthesis

Primary amide intermediate for 1,3,4-oxadiazole formation

Retention of substitution pattern in heterocycle; environmental stability context

Eosinophil peroxidase probe screening

Structural analog to reported EPX inhibitors

EPX inhibition screening and regioisomer control requirement

Analytical method for regioisomer resolution

Distinct chromatographic retention vs. 2,4-dichloro-3,5-dimethyl isomer

HPLC/LC-MS method validation for regioisomer separation

• [1] Velsicol Chemical Corp. (1968). Acetyl substituted phenoxyacetamides and their use as herbicides. US Patent 3,371,106. View Source
• [2] BindingDB. (n.d.). Entry BDBM50554035, CHEMBL4790231: Inhibition of human EPX bromination activity. View Source